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Cat. No.: B192262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rutin, a natural flavonoid glycoside found in a variety of plants, has garnered significant

interest in cancer research due to its potential anti-tumor properties.[1] This polyphenolic

compound has been shown to modulate multiple cellular signaling pathways, leading to the

inhibition of cancer cell proliferation, induction of apoptosis, and cell cycle arrest in various

cancer types.[1][2] These application notes provide detailed protocols for key cell-based assays

to investigate the anti-cancer effects of Rutin, along with data presentation guidelines and

visualizations of the underlying molecular mechanisms.

Data Presentation
The anti-proliferative effect of Rutin can be quantified by determining its half-maximal inhibitory

concentration (IC50) in different cancer cell lines.
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Cell Line Cancer Type IC50 Value (µM)

SiHa Cervical Cancer 125.43

HeLa Cervical Cancer 114.07

RPMI-7951 Human Melanoma 64.49 ± 13.27

SK-MEL-28 Human Melanoma 47.44 ± 2.41

786-O Human Renal Cancer 45.2

LoVo Colon Cancer 29.1

MCF-7 Breast Cancer 45.6

HEPG2 Liver Cancer 52.7

SKOV3 Ovarian Cancer
20.23 ± 3.4 (as nano-

formulation)

Table 1: IC50 values of Rutin in various cancer cell lines.[3][4]

Rutin's pro-apoptotic and cell cycle arrest activities can be quantified by flow cytometry.

Cell Line
Rutin
Concentration
(µM)

Apoptotic
Cells (%)

G2/M Phase
Cells (%)

Reference

CHME 0 0 -

1 5 -

5 20 -

10 30 -

LAN-5 0 - 8.8

25 - 10.05

50 - 14.46

100 - 20.05
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Table 2: Quantitative analysis of apoptosis and cell cycle arrest induced by Rutin.

Experimental Protocols
A general workflow for assessing the anti-cancer effects of Rutin is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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